(2Z)-6-chloro-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide

• IUPAC Name: 6-chloro-2-[3-(trifluoromethyl)phenyl]iminochromene-3-carboxamide
• InChI: InChI=1S/C17H10ClF3N2O2/c18-11-4-5-14-9(6-11)7-13(15(22)24)16(25-14)23-12-3-1-2-10(8-12)17(19,20)21/h1-8H,(H2,22,24)
• InChI Key: SPAOMHHTUFRJOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N=C2C(=CC3=C(O2)C=CC(=C3)Cl)C(=O)N)C(F)(F)F
• Molecular Formula: C17H10ClF3N2O2
• Molecular Weight: 366.7 g/mol

Description

(2Z)-6-chloro-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide, also known as TFMI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology.

Scientific Research Applications

Synthesis and Chemical Transformations

• Heterocyclic Compound Synthesis : Starting from 2-imino-N-phenyl-2H-chromene-3-carboxamide, researchers have developed methods to synthesize a range of functionalized chromenes, such as pyrazoles, tetrazoles, isoxazoles, pyrimidines, and pyridines. These compounds are synthesized through reactions with various laboratory compounds, demonstrating the versatility of chromene derivatives in creating heterocyclic compounds with potential biological activity (Azab & Latif, 2012).

• Eco-Friendly Synthesis Approaches : The synthesis of new 2-imino-2H-chromene-3-carboxamides has been achieved through an eco-friendly approach using Knoevenagel condensation. This method emphasizes high yield and atom economy, highlighting the push towards greener synthesis methods in chemical research (Proença & Costa, 2008).

• Domino Synthesis Techniques : The one-pot domino synthesis of 2-amino-3-cyano-4H-chromene-4-carboxamide derivatives showcases an efficient method for producing these compounds. This technique combines acid-induced conjugate addition of isocyanides to 2-imino-2H-chromene-3-carboxamides with an intramolecular O-trapping rearrangement, offering up to 92% yield (Gyuris et al., 2011).

Biological Activity and Pharmaceutical Applications

• Antimicrobial Activity : N-Aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides have been synthesized and evaluated for antimicrobial activity. Some of these compounds have shown promising results, suggesting potential for development into antimicrobial agents (Ukhov et al., 2021).

• Cytotoxic Agents : The study on 2-imino-2H-chromene-3(N-aryl)carboxamides as potential cytotoxic agents against human cancer cell lines reveals the significance of substituent variation on the chromene ring. These findings contribute to the development of new chemotherapeutic agents (Gill, Kumari, & Bariwal, 2016).